Cas no 55441-26-4 (2-(Diethylamino)-2-oxoacetic acid)

• Product Name: 2-(Diethylamino)-2-oxoacetic acid
• CAS No: 55441-26-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD08726321
• CID: 351928
• PubChem ID: 4180752
• Update Time: 2025-06-09

2-(Diethylamino)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)-2-oxoacetic acid
• (Diethylamino)(oxo)acetic acid
• Acetic acid, (diethylamino)oxo-
• (diethylcarbamoyl)formic acid
• AC1N4LIU
• Ambcb4028867
• BBL022658
• CTK1F6800
• Diaethyl-oxalamidsaeure
• diethyl-oxalamic acid
• N,N-diethyloxamic acid
• N,N-diethyloxaminic acid
• N.N-Diaethyl-oxamidsaeure
• Oxalsaeure-mono-diaethylamid
• DTXSID40400383
• VS-07247
• MFCD08726321
• FT-0683906
• 55441-26-4
• 2-(diethylamino)-2-oxoaceticacid
• CHEMBL4777143
• DCGDRZCGQSDERQ-UHFFFAOYSA-N
• SCHEMBL52110
• CS-0315831
• AKOS000432101
• DB-116372
• ALBB-014632
• STL199896

• MDL： MFCD08726321
• Inchi： 1S/C6H11NO3/c1-3-7(4-2)5(8)6(9)10/h3-4H2,1-2H3,(H,9,10)
• InChI Key： DCGDRZCGQSDERQ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N(CC)CC

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

2-(Diethylamino)-2-oxoacetic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(Diethylamino)-2-oxoacetic acid

Recent Advances in the Study of 2-(Diethylamino)-2-oxoacetic Acid (CAS 55441-26-4): A Comprehensive Research Brief

2-(Diethylamino)-2-oxoacetic acid (CAS 55441-26-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, enzyme inhibition, and other therapeutic areas. Recent advancements in synthetic methodologies and biological evaluations have shed new light on the properties and utility of this molecule, making it a focal point for researchers in the field.

One of the key areas of research involving 2-(Diethylamino)-2-oxoacetic acid is its role as a building block in the synthesis of more complex molecules. Recent studies have demonstrated its efficacy in the preparation of heterocyclic compounds, which are often pivotal in the development of new pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel kinase inhibitors, showcasing its versatility and potential in targeted therapy.

In addition to its synthetic applications, 2-(Diethylamino)-2-oxoacetic acid has been investigated for its biological activity. Research conducted in 2024 revealed its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vitro and in vivo studies, which demonstrated significant reduction in inflammatory markers when the compound was administered in controlled doses.

The pharmacokinetic properties of 2-(Diethylamino)-2-oxoacetic acid have also been a subject of recent investigation. A study published in Drug Metabolism and Disposition in early 2024 explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and minimal toxicity, further supporting its potential as a candidate for further drug development.

Despite these promising findings, challenges remain in the optimization of 2-(Diethylamino)-2-oxoacetic acid for clinical use. Issues such as stability under physiological conditions and specificity towards target enzymes need to be addressed. Ongoing research is focused on modifying the compound's structure to enhance its efficacy and reduce off-target effects, as reported in a recent preprint from BioRxiv.

In conclusion, 2-(Diethylamino)-2-oxoacetic acid (CAS 55441-26-4) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, from synthetic chemistry to therapeutic potential, underscore its importance in the field. Future studies are expected to further elucidate its mechanisms of action and explore its utility in treating various diseases, paving the way for innovative drug discoveries.